Cas no 2156572-47-1 (2-Acetamido-3,3,3-trifluoropropanoic acid)

• Product Name: 2-Acetamido-3,3,3-trifluoropropanoic acid
• CAS No: 2156572-47-1
• MF: C₅H₆F₃NO₃
• MW: 185.10125207901
• CID: 6508133
• PubChem ID: 130192291
• Update Time: 2025-06-30

2-Acetamido-3,3,3-trifluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL19083900
• 2156572-47-1
• 2-Acetamido-3,3,3-trifluoropropanoic acid
• HZNQFCSJODUIPS-UHFFFAOYSA-N
• EN300-5268896

• Inchi： 1S/C5H6F3NO3/c1-2(10)9-3(4(11)12)5(6,7)8/h3H,1H3,(H,9,10)(H,11,12)
• InChI Key： HZNQFCSJODUIPS-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)NC(C)=O)(F)F

Computed Properties

• Exact Mass: 185.02997754g/mol
• Monoisotopic Mass: 185.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-Acetamido-3,3,3-trifluoropropanoic acid

Introduction to 2-Acetamido-3,3,3-Trifluoropropanoic Acid (CAS No. 2156572-47-1)

2-Acetamido-3,3,3-trifluoropropanoic acid (CAS No. 2156572-47-1) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes an acetamido group (-NHCOCH₃) attached to a trifluorinated propane backbone (-CF₃). The presence of the trifluoromethyl group imparts distinctive chemical and physical properties to the molecule, making it a valuable component in advanced chemical synthesis and material engineering.

The chemical formula of 2-Acetamido-3,3,3-trifluoropropanoic acid is C₅H₆F₃NO₂. Its molecular weight is approximately 189.08 g/mol, and it exists as a white crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various synthetic reactions and purification processes.

Recent studies have highlighted the potential of 2-Acetamido-3,3,3-trifluoropropanoic acid in the development of advanced materials with tailored functionalities. For instance, researchers have explored its role in the synthesis of fluorinated polymers, which exhibit exceptional thermal stability and chemical resistance. These polymers find applications in high-performance coatings, electronic devices, and aerospace materials.

In addition to its role in materials science, 2-Acetamido-3,3,3-trifluoropropanoic acid has shown promise in pharmaceutical research. The trifluoromethyl group is known to enhance the bioavailability and stability of drug molecules due to its electron-withdrawing effects and resistance to metabolic degradation. This has led to its investigation as a building block for novel drug candidates targeting various therapeutic areas.

The synthesis of 2-Acetamido-3,3,3-trifluoropropanoic acid involves a multi-step process that typically begins with the fluorination of propane derivatives followed by subsequent functionalization steps to introduce the acetamido group. Recent advancements in fluorination techniques have enabled more efficient and environmentally friendly methods for producing this compound on an industrial scale.

From an environmental standpoint, 2-Acetamido-3,3,3-trifluoropropanoic acid has been studied for its potential impact on ecosystems. Research indicates that while it is not inherently hazardous under normal conditions, its persistence in certain environmental media requires careful consideration during industrial use and disposal.

In conclusion, 2-Acetamido-3,3,3-trifluoropropanoic acid (CAS No. 2156572-47-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and recent advancements in its synthesis and application continue to drive innovation in materials science and pharmaceutical research.